8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione

• Molecular Formula: C15H15FN4O2S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 8-[(2-fluorophenyl)methylsulfanyl]-1,3,9-trimethylpurine-2,6-dione
• InChI: InChI=1S/C15H15FN4O2S/c1-18-12-11(13(21)20(3)15(22)19(12)2)17-14(18)23-8-9-6-4-5-7-10(9)16/h4-7H,8H2,1-3H3
• InChI Key: LEJBKHUJHMCCQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC3=CC=CC=C3F

Description

8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione is a synthetic organic compound that belongs to the class of purine derivatives. This compound is characterized by the presence of a fluorobenzylthio group attached to a purine core, which is further substituted with methyl groups. The unique structure of this compound makes it of interest in various fields of scientific research, including medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione typically involves the following steps:

Formation of the Purine Core: The purine core is synthesized through a series of condensation reactions involving appropriate starting materials such as guanine or xanthine derivatives.

Introduction of the Fluorobenzylthio Group: The fluorobenzylthio group is introduced via a nucleophilic substitution reaction. This involves the reaction of a fluorobenzyl halide with a thiol derivative of the purine core under basic conditions.

Methylation: The final step involves the methylation of the purine core at specific positions using methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of the fluorobenzylthio group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Amines, thiols, dimethylformamide (DMF), elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced fluorobenzylthio derivatives.

Substitution: Amino or thiol-substituted purine derivatives.

Scientific Research Applications

8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione has several applications in scientific research:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structure and biological activity. It is investigated for its potential to interact with various biological targets, including enzymes and receptors.

Pharmacology: Research focuses on understanding the pharmacokinetics and pharmacodynamics of the compound, including its absorption, distribution, metabolism, and excretion in biological systems.

Chemical Biology: The compound is used as a chemical probe to study biological processes and pathways. Its ability to modulate specific molecular targets makes it valuable in elucidating the mechanisms of action of various biological systems.

Industrial Applications: The compound is explored for its potential use in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific target and the context in which the compound is used. Research is ongoing to fully elucidate the molecular mechanisms underlying its biological activity.

Comparison with Similar Compounds

Similar Compounds

• 8-((2-chlorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione
• 8-((2-bromobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione
• 8-((2-methylbenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione

Uniqueness

The presence of the fluorobenzylthio group in 8-((2-fluorobenzyl)thio)-1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione imparts unique chemical and biological properties compared to its analogs. The fluorine atom enhances the compound’s lipophilicity and metabolic stability, potentially leading to improved pharmacokinetic properties. Additionally, the fluorobenzylthio group may confer specific binding affinities to molecular targets, distinguishing it from other similar compounds.